N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide

• IUPAC Name: N-[2-(2,6-difluoroanilino)-2-oxoethyl]-3-methylbenzamide
• InChI: InChI=1S/C16H14F2N2O2/c1-10-4-2-5-11(8-10)16(22)19-9-14(21)20-15-12(17)6-3-7-13(15)18/h2-8H,9H2,1H3,(H,19,22)(H,20,21)
• InChI Key: DQMWMVMLOKYPFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C16H14F2N2O2
• Molecular Weight: 304.29 g/mol

Description

N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide (DFMO) is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. DFMO is a potent inhibitor of ornithine decarboxylase (ODC), an enzyme that is involved in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their dysregulation has been implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide works by inhibiting the enzyme ornithine decarboxylase (ODC), which is involved in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their dysregulation has been implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. By inhibiting ODC, N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide reduces the levels of polyamines in cells, which can lead to decreased cell growth and proliferation.
Biochemical and physiological effects:
N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has been shown to inhibit cell growth and induce apoptosis (programmed cell death). In addition, N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has also been investigated for its potential neuroprotective effects, as it has been shown to reduce the accumulation of beta-amyloid protein in the brain, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of ODC, and is relatively easy to synthesize and purify. However, N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide can be toxic at high concentrations, and its effects on cells can be influenced by factors such as cell type, culture conditions, and the presence of other compounds. In addition, N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide can have off-target effects on other enzymes and pathways, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide. One area of interest is the development of new analogs of N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide with improved potency and selectivity. In addition, N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has been investigated for its potential use in combination with other drugs or therapies, such as chemotherapy or immunotherapy, to enhance their efficacy. Another area of interest is the investigation of N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide in other diseases, such as autoimmune disorders or infectious diseases. Finally, further studies are needed to elucidate the precise mechanisms by which N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide exerts its effects, and to identify new targets for therapeutic intervention.

Synthesis Methods

N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide can be synthesized by the reaction of 3-methylbenzoyl chloride with N-(2-aminoethyl)-2,6-difluoroaniline in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide.

Scientific Research Applications

N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo, and has been tested in clinical trials for the treatment of various cancers, including neuroblastoma, colorectal cancer, and prostate cancer. N-{2-[(2,6-difluorophenyl)amino]-2-oxoethyl}-3-methylbenzamide has also been shown to have anti-inflammatory and neuroprotective effects, and has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.